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Compound of Interest

Compound Name: 3-Aminopyridine

Cat. No.: B7737350

Essential Safety and Handling Guide for 3-
Aminopyridine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Aminopyridine in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure the safe and effective
use of this compound.

Properties and Hazards of 3-Aminopyridine

3-Aminopyridine is a toxic organic compound that requires careful handling to prevent
exposure.[1] It is crucial to be aware of its physical properties and associated hazards.
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Property Value

CAS Number 462-08-8[2][3]

Molecular Formula C5H6N2[3][4]

Molecular Weight 94.12 g/mol [3][4]

Appearance Colorless to light yellow crystalline solid[1]
Melting Point 60-63 °C

Boiling Point 248 °C

Solubility Soluble in water[1][5]

H301, H311, H331, H315, H319, H335, H373[2]
[3]

GHS Hazard Statements

Hazard Summary:

Toxic: Toxic if swallowed, in contact with skin, or if inhaled.[2][3][6]

Irritant: Causes serious eye irritation and skin irritation.[2][5][6] May cause respiratory
irritation.[2][3][6]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[3]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[5]

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following PPE guidelines is mandatory to prevent exposure.
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile). Double-gloving is

recommended.[4][5]

To prevent skin contact and
absorption, which can cause

toxicity and irritation.[2]

Eye and Face Protection

ANSI-approved safety glasses
or chemical splash goggles.[4]
[5] A face shield should be
worn when there is a splash
hazard.[3][5]

To protect eyes from dust
particles and splashes,

preventing serious irritation.[2]

[7]

Skin and Body Protection

A fully buttoned laboratory
coat, full-length pants, and
closed-toe shoes are required.
[4][5] For larger quantities or
high-risk operations, a flame-
retardant, antistatic protective

suit is recommended.

To prevent accidental skin

exposure.[7]

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood.[7] If dust is generated
and a fume hood is not
available, a NIOSH/MSHA or
European Standard EN 149
approved respirator with a P3

filter is required.[4]

To avoid inhalation of toxic
dust, which can cause
respiratory tract irritation and
systemic poisoning.[1][2][7]

Operational Plan: Step-by-Step Handling

Procedures

This section details the procedural steps for the safe handling of 3-Aminopyridine from

preparation to disposal.

Preparation
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Risk Assessment: Before starting any work, perform a thorough risk assessment for the
specific experimental conditions.[7]

Fume Hood: Ensure a certified chemical fume hood is operational and available for use.[7]
Gather Materials: Assemble all necessary PPE and ensure it is in good condition.[7]

Emergency Plan: Have an emergency plan in place, and ensure access to an eyewash
station and safety shower.[4][5]

Handling

Work Area: Conduct all manipulations of 3-Aminopyridine within a chemical fume hood to
minimize inhalation exposure.[7]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory area where 3-
Aminopyridine is handled.[2][5][6] Wash hands thoroughly after handling the compound.[5]

[6]

Dispensing: When dispensing, ground and secure containers to prevent static discharge.[5]
Avoid the formation of dust and aerosols.[3][7] Use the smallest practical quantity for the
experiment.[7]

Container Management: Keep containers of 3-Aminopyridine tightly closed when not in
use.[2][7]

Storage

Conditions: Store in a cool, dry, and well-ventilated area.[1][5] The storage temperature
should be maintained below 30°C.[1]

Security: Store in a locked-up area accessible only to authorized personnel.[5]

Incompatibilities: Store away from strong oxidizing agents, strong acids, acid chlorides, and
acid anhydrides.[1][5]

Disposal Plan
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o Waste Collection: All waste containing 3-Aminopyridine must be collected in a designated,

properly labeled, and sealed hazardous waste container.[6] Do not mix with other waste

streams.

» Disposal Route: Dispose of hazardous waste through your institution's environmental health

and safety (EHS) office, following all local, regional, and national regulations.[5][6]

o Contaminated PPE: Properly remove and dispose of all contaminated PPE as hazardous

waste.[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at
least 15 minutes.[5] Remove contact lenses if
present and easy to do. Continue rinsing.[5]
Seek immediate medical attention from an

ophthalmologist.

Skin Contact

Immediately take off all contaminated clothing.
[5] Wash the affected area with plenty of soap
and water for at least 15 minutes.[5] Seek

immediate medical attention.[5]

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[2] If

Inhalation breathing has stopped, provide artificial
respiration. Seek immediate medical attention.
[2]
Rinse mouth with water.[2][5] Do NOT induce
Ingestion vomiting.[6] Immediately call a POISON

CENTER or doctor.[2][5]
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Spill Response Workflow

The following diagram outlines the procedural flow for responding to a 3-Aminopyridine spill.

Workflow for 3-Aminopyridine Spill Response

Evacuate Immediate Area
Alert Others

l

Assess Spill Size

Is it manageable? Is it large or unmanageable?

Large Spill

Don Appropriate PPE:
- Respirator
- Double Gloves
- Goggles & Face Shield
- Protective Clothing

Contact EHS/Emergency

Responders Immediately

Contain Spill with Inert
Absorbent Material
(e.g., sand, vermiculite)

Secure the Area
Wait for Responders

Carefully Collect Material
into a Labeled Hazardous
Waste Container

Decontaminate Spill Area

Dispose of Waste and
Contaminated PPE via EHS
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Caption: Logical workflow for responding to a 3-Aminopyridine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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